Cas no 14688-28-9 (Methanone,(3,5-diphenyl-4-isoxazolyl)phenyl-)
14688-28-9 structure
Product Name:Methanone,(3,5-diphenyl-4-isoxazolyl)phenyl-
CAS No:14688-28-9
MF:C22H15NO2
MW:325.360005617142
CID:223579
PubChem ID:318526
Update Time:2025-04-19
Methanone,(3,5-diphenyl-4-isoxazolyl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(3,5-diphenyl-4-isoxazolyl)phenyl-
- (3,5-diphenyl-1,2-oxazol-4-yl)-phenylmethanone
- (3,5-diphenyl-isoxazol-4-yl)-phenyl ketone
- (3,5-Diphenyl-isoxazol-4-yl)-phenyl-keton
- (3,5-diphenylisoxazol-4-yl)phenylmethanone
- (3,5-diphenyl-isoxazol-4-yl)-phenyl-methanone
- 3,5-Diphenyl-4-benzoylisoxazol
- 4-Benzoyl-3,5-diphenyl-isoxazol
- 4-benzoyl-3,5-diphenylisoxazole
- AC1L7YAX
- NSC255232
- DTXSID40312477
- 14688-28-9
- (3,5-Diphenyl-1,2-oxazol-4-yl)(phenyl)methanone
- NSC-255232
-
- Inchi: 1S/C22H15NO2/c24-21(17-12-6-2-7-13-17)19-20(16-10-4-1-5-11-16)23-25-22(19)18-14-8-3-9-15-18/h1-15H
- InChI Key: WNXIPZSKXJUBPA-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=O)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 325.11035
- Monoisotopic Mass: 325.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.186
- Boiling Point: 575.9°C at 760 mmHg
- Flash Point: 302.1°C
- Refractive Index: 1.614
- PSA: 43.1
- LogP: 5.23960
Methanone,(3,5-diphenyl-4-isoxazolyl)phenyl- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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